Cas no 959108-47-5 (2-(Trifluoromethyl)nicotinamide)

2-(Trifluoromethyl)nicotinamide structure
959108-47-5 structure
Product Name:2-(Trifluoromethyl)nicotinamide
CAS No:959108-47-5
MF:C7H5F3N2O
MW:190.122611761093
MDL:MFCD18379146
CID:828883
PubChem ID:6425058
Update Time:2025-04-19

2-(Trifluoromethyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

    • 2-(Trifluoromethyl)nicotinamide
    • 2-(trifluoromethyl)-3-Pyridinecarboxamide
    • 2-(trifluoromethyl)pyridine-3-carboxamide
    • AC-27109
    • SY096562
    • SCHEMBL628397
    • SB52718
    • DTXSID20423737
    • MFCD18379146
    • 2-Trifluoromethyl-nicotinamide
    • A917185
    • 959108-47-5
    • AS-9952
    • AKOS016007086
    • CS-0188490
    • MDL: MFCD18379146
    • Inchi: 1S/C7H5F3N2O/c8-7(9,10)5-4(6(11)13)2-1-3-12-5/h1-3H,(H2,11,13)
    • InChI Key: PNXJWEQRIVLWBG-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(N)=O)=CC=CN=1)(F)F

Computed Properties

  • Exact Mass: 190.03539727g/mol
  • Monoisotopic Mass: 190.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56Ų

Experimental Properties

  • Density: 1.409
  • Boiling Point: 263 ºC
  • Flash Point: 113 ºC

2-(Trifluoromethyl)nicotinamide Pricemore >>

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